Cas no 2305253-03-4 (2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride)

2-(4-Aminopiperidin-1-yl)benzoic acid dihydrochloride is a chemically stable, high-purity compound primarily used as a key intermediate in pharmaceutical synthesis. Its dihydrochloride form enhances solubility, facilitating its incorporation into aqueous reaction systems. The presence of both an aromatic carboxylic acid and a secondary amine group within the piperidine ring makes it a versatile building block for drug development, particularly in the design of bioactive molecules targeting central nervous system (CNS) disorders. The compound's well-defined structure and consistent reactivity ensure reliable performance in amidation, acylation, and other coupling reactions. Its synthetic utility is further supported by robust analytical characterization, including HPLC and NMR validation, ensuring compliance with rigorous quality standards.
2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride structure
2305253-03-4 structure
Product Name:2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride
CAS No:2305253-03-4
MF:C12H17ClN2O2
MW:256.728582143784
CID:5213717
Update Time:2025-05-20

2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride
    • Inchi: 1S/C12H16N2O2.ClH/c13-9-5-7-14(8-6-9)11-4-2-1-3-10(11)12(15)16;/h1-4,9H,5-8,13H2,(H,15,16);1H
    • InChI Key: OJSPQKYBPLRMFB-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1N1CCC(N)CC1)(=O)O.Cl

2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride Pricemore >>

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Additional information on 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride

2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride: A Comprehensive Overview

2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride (CAS No. 2305253-03-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic applications and its role in the development of novel drugs.

The chemical structure of 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride consists of a benzoic acid moiety linked to a 4-aminopiperidine ring, with the entire molecule being protonated to form the dihydrochloride salt. This structural arrangement imparts specific pharmacological properties, making it a valuable candidate for various biological studies and drug development initiatives.

Recent research has highlighted the importance of 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent activity as a modulator of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. This activity suggests potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS-related properties, 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, opening up new avenues for its use in the management of chronic inflammatory conditions and pain syndromes.

The pharmacokinetic profile of 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's high bioavailability and low toxicity further enhance its attractiveness as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various medical conditions.

Beyond its direct therapeutic applications, 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride serves as an important tool in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for understanding complex disease mechanisms and identifying new drug targets. Researchers are leveraging this compound to gain insights into the molecular basis of various disorders, which can inform the development of more effective treatments.

In conclusion, 2-(4-aminopiperidin-1-yl)benzoic acid dihydrochloride (CAS No. 2305253-03-4) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, combined with its diverse pharmacological properties, positions it as a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full range of applications and contribute to advancements in medicinal chemistry and pharmaceutical science.

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